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Cat. No.: B1675962 Get Quote

An In-depth Technical Guide on the Potential for MCPA-Potassium Groundwater

Contamination

Introduction
MCPA-potassium (potassium (4-chloro-2-methylphenoxy)acetate) is a selective, systemic

phenoxy herbicide widely used for the post-emergence control of broadleaf weeds in

agricultural settings, particularly in cereal crops and pastures.[1][2] As a salt, it readily

dissociates in the environment to the active MCPA acid. Its high water solubility and mobility in

soil raise concerns about its potential to leach into groundwater, thereby posing a risk to

drinking water resources and aquatic ecosystems. This technical guide provides a

comprehensive overview of the environmental fate of MCPA-potassium, with a specific focus

on its potential for groundwater contamination. It is intended for researchers, environmental

scientists, and regulatory professionals.

Physicochemical Properties of MCPA
The environmental transport and fate of a pesticide are largely governed by its

physicochemical properties. MCPA is a weak acid, and its behavior in the environment is pH-

dependent.[1] The properties of the MCPA acid are most relevant for environmental fate

assessment as the potassium salt dissociates in water.[3]
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Property Value Source

Molecular Formula
C9H9ClO3 (acid) /

C9H8ClKO3 (potassium salt)
[1][4][5]

Molecular Weight
200.62 g/mol (acid) / 238.71

g/mol (potassium salt)
[1][4][5][6]

Water Solubility
Acid: 825 mg/L (at 23-25 °C)

Salt: 866 g/L
[1][4][6]

Vapor Pressure 4 x 10⁻⁴ Pa (at 32 °C) [7]

Log P (Octanol-Water Partition

Coefficient)
0.77710 [1]

Henry's Law Constant
5.5 x 10⁻⁵ Pa m³/mol (at 25

°C)
[7]

Environmental Fate and Transport
The potential for MCPA-potassium to contaminate groundwater is determined by its behavior

in soil, including its mobility (adsorption-desorption) and persistence (degradation).

Soil Adsorption and Mobility
MCPA generally exhibits low adsorption to soil particles, which results in high mobility and a

significant potential for leaching.[1][4][8] The extent of adsorption is influenced by soil

properties, particularly organic carbon content and pH.

Soil Sorption Coefficients:
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Parameter Value Range Interpretation Source

Koc (Organic Carbon-

Water Partition

Coefficient)

54 - 118 L/kg
Low adsorption, High

mobility
[1]

Kf (Freundlich

Adsorption

Coefficient)

0.40 - 27.2 mg⁽¹⁻ⁿ⁾

Lⁿ/kg

Weak to moderate

sorption
[8][9]

A lower Koc value indicates weaker adsorption to soil organic matter, making the substance

more available in the soil solution for transport.[1][10] Studies have shown that MCPA is readily

desorbed from soil, further enhancing its leaching potential.[9]

Degradation
The primary mechanism of MCPA dissipation in the environment is microbial degradation.[3][4]

The rate of degradation is influenced by soil moisture, temperature, and microbial activity.[1]

Degradation Half-Life (DT50):

Condition DT50 Value Range Source

Field Studies 7 - 60 days [1]

Laboratory Soil Studies 2.2 - 11.7 days [9]

Groundwater < 7 days [1]

River Water (Photolysis) ~14 days [1]

While MCPA degrades relatively quickly under aerobic conditions, its breakdown can be

negligible in anaerobic environments, which may lead to its persistence in saturated soil zones.

[1]

Experimental Protocols
Batch Equilibrium Adsorption Study
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This laboratory experiment quantifies the sorption of a chemical to soil.

Objective: To determine the soil-water partition coefficient (Kd) and the organic carbon-

normalized partition coefficient (Koc).

Methodology:

Soil Preparation: Air-dry and sieve representative soil samples. Characterize the soil for

properties such as pH, organic carbon content, and texture.

Solution Preparation: Prepare a stock solution of MCPA-potassium in a 0.01 M CaCl₂

solution, which mimics the ionic strength of soil water. Create a series of dilutions from the

stock solution.

Equilibration: Add a known mass of soil to centrifuge tubes. Add a specific volume of each

MCPA dilution to the tubes.

Agitation: Place the tubes on a shaker and agitate for a predetermined equilibration period

(e.g., 24 hours) at a constant temperature.[9]

Separation: Centrifuge the tubes to separate the soil from the solution.

Analysis: Filter the supernatant and analyze the concentration of MCPA remaining in the

solution using a suitable analytical method like High-Performance Liquid Chromatography

(HPLC).

Calculation: The amount of MCPA adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution.[3] The Kd is calculated as

the ratio of the concentration of MCPA in the soil to the concentration in the water at

equilibrium. The Koc is then derived by normalizing the Kd value to the soil's organic carbon

content.[10]

Soil Column Leaching Study
This experiment simulates the movement of a pesticide through a soil profile.

Objective: To assess the mobility and leaching potential of MCPA and its degradation products.
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Methodology:

Column Packing: Uniformly pack glass columns with the selected soil to a specified bulk

density.[9]

Saturation: Saturate the soil columns with a solution of 0.01 M CaCl₂ from the bottom up to

avoid air entrapment, then allow them to drain.[11]

Application: Apply a known amount of MCPA-potassium to the top of the soil column.[9][11]

Leaching: Apply a simulated rainfall (0.01 M CaCl₂) at a constant rate over a defined period

(e.g., several days).[9][11]

Leachate Collection: Collect the leachate that passes through the column in fractions over

time.

Analysis: Analyze the collected leachate fractions for the concentration of MCPA and any

major degradation products.

Soil Analysis: At the end of the experiment, section the soil column into segments by depth.

Extract and analyze each segment to determine the vertical distribution of the remaining

MCPA and its metabolites in the soil profile.[11]

Visualizations
Environmental Fate and Transport Pathway of MCPA
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Caption: Conceptual model of MCPA's fate and transport in the soil environment.
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Caption: Workflow for a typical soil column leaching experiment.
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Caption: Simplified signaling pathway for MCPA's herbicidal action as a synthetic auxin.

Conclusion
The available data indicate that MCPA-potassium has a significant potential for groundwater

contamination. This is primarily due to its high water solubility and low adsorption to soil, which

results in high mobility.[1][8] While microbial degradation can mitigate this risk, factors such as

low soil temperature, low moisture, or anaerobic conditions can slow this process, allowing

more time for the herbicide to leach through the soil profile.[1] Therefore, careful management

of MCPA-potassium application is crucial, particularly in areas with vulnerable groundwater

resources, such as those with sandy soils or shallow water tables. Further research should

focus on the transport dynamics in different soil types and the impact of its primary metabolite,

4-chloro-2-methylphenol, on aquatic environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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